Cas no 1804887-20-4 (4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1804887-20-4
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 4837593
• Update Time: 2025-08-04

4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C9H10F3NO3/c1-5-7(16-9(10,11)12)8(15-2)6(4-14)3-13-5/h3,14H,4H2,1-2H3
• InChI Key： DWHOJSVRNVJZHL-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=NC=C(CO)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.5
• Topological Polar Surface Area: 51.6

Additional information on 4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-5-methanol

4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804887-20-4)

The compound 4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-5-methanol, identified by the CAS registry number CAS No. 1804887-20-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and biological activities. The presence of multiple functional groups, including methoxy, trifluoromethoxy, and hydroxymethyl groups, contributes to its versatile reactivity and selectivity in different chemical environments.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and oxidation reactions. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to enhance the reaction efficiency and yield. These studies highlight the importance of optimizing reaction conditions to achieve high-purity products, which are essential for downstream applications in drug discovery and agrochemical development.

The structural features of 4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-5-methanol make it a valuable substrate for further functionalization. For instance, the hydroxymethyl group at position 5 can be readily modified to introduce additional functionality, such as esterification or glycosylation, expanding its utility in medicinal chemistry. Recent studies have demonstrated its potential as a lead compound in the development of new antibiotics and anticancer agents due to its ability to inhibit key enzymes involved in bacterial resistance mechanisms and tumor growth.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in various extraction and purification techniques. The compound's stability under thermal and photochemical conditions has also been extensively studied, with results indicating moderate stability under ambient conditions but requiring controlled storage to prevent degradation.

The biological activity of 4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-5-methanol has been a focal point of recent research efforts. In vitro assays have revealed its potent inhibitory effects on several key enzymes, including acetylcholinesterase and cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of neurodegenerative diseases and inflammatory disorders. Additionally, preclinical studies have demonstrated its ability to modulate cellular signaling pathways involved in cancer progression, making it a promising candidate for anticancer drug development.

From an environmental perspective, the compound's biodegradability has been assessed under simulated environmental conditions. Results indicate that it undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its transformation. These findings underscore the importance of responsible handling and disposal practices to minimize its environmental footprint.

In conclusion, 4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804887-20-4) represents a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure, coupled with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool in both academic research and industrial development.